(2-Acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid

• IUPAC Name: 2-(2-acetyl-1H-isoquinolin-1-yl)acetic acid
• InChI: InChI=1S/C13H13NO3/c1-9(15)14-7-6-10-4-2-3-5-11(10)12(14)8-13(16)17/h2-7,12H,8H2,1H3,(H,16,17)
• InChI Key: OVJMQMJXWCLLKF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C=CC2=CC=CC=C2C1CC(=O)O
• Molecular Formula: C13H13NO3
• DSSTOX Substance ID: DTXSID50377890
• Molecular Weight: 231.25 g/mol
• CAS RN: 58246-00-7

Description

“(2-Acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid” is an organic compound with the molecular formula C13H13NO3. It is a solid substance and is used as a building block in organic synthesis.

Molecular Structure Analysis

The molecular structure of “(2-Acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid” can be represented by the SMILES string CC(=O)N1C=Cc2ccccc2C1CC(O)=O. The InChI representation is 1S/C13H13NO3/c1-9(15)14-7-6-10-4-2-3-5-11(10)12(14)8-13(16)17/h2-7,12H,8H2,1H3,(H,16,17).

Physical And Chemical Properties Analysis

“(2-Acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid” is a solid substance. It has a molecular weight of 231.25. The boiling point is reported to be 163-165°C.

Scientific Research Applications

Synthesis and Biological Activities

Anticonvulsant Activity

A novel approach to synthesize derivatives of 2-(2,4-dioxo-1,4-dihydroquinazolin-3(2H)-yl)acetic acid, a compound related to the query, demonstrated promising anticonvulsant properties. This research developed a series of compounds and identified a leader compound with significant improvements in convulsive syndrome rates in mice, suggesting a potential mechanism for anticonvulsive effects through carbonic anhydrase II inhibition (Wassim El Kayal et al., 2019).

Calpain Inhibitors

Compounds derived from (3-sec-butyl-2,3-dihydroisoquinolin-4-ylidene)acetic acid were studied for their role as calpain inhibitors. Calpain, a Ca(2+)-dependent cysteine protease, is involved in various physiological processes, and its over-activation is linked to several pathologies. These derivatives exhibit potent inhibitory activities, providing insights into the structure-activity relationships (M. Alonso et al., 2010).

Antimicrobial Activity

Research on the synthesis of succinimido(2-aryl-4-oxo-3- {((quinolin-8-yloxy)acetyl)amino}-1,3-thiazolidin-5-yl)acetates highlighted significant antimicrobial properties. These compounds were synthesized through a multi-step process and tested against a variety of bacterial and fungal strains, showing notable inhibition (Maqbool Ahmed et al., 2006).

Chemical Properties and Synthesis Approaches

Synthesis Techniques

A study introduced an efficient method for synthesizing aminoalkyl-functionalized 4-arylquinolines, utilizing the Friedländer reaction. This process allows for the creation of diverse 4-arylquinoline derivatives, highlighting the versatility of compounds related to the query chemical (Yu. S. Rozhkova et al., 2020).

Gel-Formation Properties

The reaction of 1,8-naphthalic anhydride with 4-nitro-1,2-diaminobenzene in different solvents demonstrated the formation of gels, showcasing the potential of these compounds in material science applications (D. Singh & J. Baruah, 2008).

Future Directions

The future directions for the use and study of “(2-Acetyl-1,2-dihydroisoquinolin-1-yl)acetic acid” are not specified in the available resources. As an organic building block, it may have potential applications in various fields of organic synthesis.